Cas no 259537-71-8 (6-Methyl-1H-indazole-5-carbonitrile)

• Product Name: 6-Methyl-1H-indazole-5-carbonitrile
• CAS No: 259537-71-8
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD09026990
• CID: 247177
• PubChem ID: 18470848
• Update Time: 2025-05-20

6-Methyl-1H-indazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-indazole-5-carbonitrile
• 1H-Indazole-5-carbonitrile,6-methyl-
• 5-Cyano-6-methyl (1H)indazole
• 1H-Indazole-5-carbonitrile,6-methyl
• 5-Cyano-6-methyl-1H-indazole
• SVYPSKBAEHNFHU-UHFFFAOYSA-N
• FCH863568
• SB14667
• 1H-Indazole-5-carbonitrile, 6-methyl-
• AK139869
• AX8103753
• AMY35100
• CS-0050173
• AS-53168
• P16154
• SY040309
• A877422
• MFCD09026990
• DTXSID10594167
• 259537-71-8
• SCHEMBL1981130
• AKOS006289795
• FT-0744845
• 6-Methylindazole-5-carbonitrile
• DB-067499

• MDL： MFCD09026990
• Inchi： 1S/C9H7N3/c1-6-2-9-8(5-11-12-9)3-7(6)4-10/h2-3,5H,1H3,(H,11,12)
• InChI Key： SVYPSKBAEHNFHU-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C(C#N)=CC=2C=N1

Computed Properties

• Exact Mass: 157.06400
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 1.6

Experimental Properties

• PSA: 52.47000
• LogP: 1.74298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Methyl-1H-indazole-5-carbonitrile

Introduction to 6-Methyl-1H-indazole-5-carbonitrile (CAS No. 259537-71-8)

6-Methyl-1H-indazole-5-carbonitrile is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. With the CAS number 259537-71-8, this compound is recognized for its utility as a key intermediate in the synthesis of various pharmacologically active molecules. The presence of a methyl group at the 6-position and a nitrile group at the 5-position of the indazole core imparts unique reactivity and functionalization possibilities, making it a valuable building block for medicinal chemists.

The indazole scaffold is a fused bicyclic system consisting of a benzene ring and a pyrazole ring, which is commonly found in numerous natural products and bioactive compounds. The structural motif is known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of substituents such as the methyl group and the nitrile group further modulates these properties, enabling the design of novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, 6-Methyl-1H-indazole-5-carbonitrile has been explored in several research studies as a precursor for developing small-molecule inhibitors targeting various disease pathways. One notable area of interest is its application in the synthesis of indazole derivatives that exhibit potent kinase inhibition properties. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the reactivity of the nitrile group, researchers have been able to introduce diverse functional groups into the indazole core, leading to the discovery of novel kinase inhibitors with promising preclinical results.

Moreover, the compound has shown potential in the development of antimicrobial agents. The indazole scaffold is known to interact with bacterial enzymes and cellular components, disrupting essential metabolic processes. The incorporation of the methyl and nitrile groups enhances binding affinity and specificity, contributing to improved antimicrobial activity. Several recent publications have highlighted the use of 6-Methyl-1H-indazole-5-carbonitrile in designing new generations of antibiotics capable of overcoming bacterial resistance mechanisms.

Another exciting application of this compound lies in its role as a precursor for neuroactive molecules. Indazole derivatives have been investigated for their potential in treating neurological disorders such as epilepsy and neurodegenerative diseases. The structural features of 6-Methyl-1H-indazole-5-carbonitrile allow for modifications that can target specific neurotransmitter receptors or enzyme systems involved in neural function. Preliminary studies suggest that derivatives derived from this compound may modulate synaptic transmission or inhibit aberrant neural activity, offering new avenues for therapeutic intervention.

The synthetic chemistry behind 6-Methyl-1H-indazole-5-carbonitrile also deserves mention. The compound can be synthesized through multi-step organic reactions involving cyclization, functional group transformations, and purification techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic strategies not only facilitate the production of 6-Methyl-1H-indazole-5-carbonitrile but also provide insights into developing more efficient routes for other indazole-based compounds.

In conclusion, 6-Methyl-1H-indazole-5-carbonitrile (CAS No. 259537-71-8) represents a significant compound in pharmaceutical research due to its structural versatility and potential biological applications. Its role as an intermediate in synthesizing kinase inhibitors, antimicrobial agents, and neuroactive molecules underscores its importance in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like 6-Methyl-1H-indazole-5-carbonitrile are poised to play a crucial role in developing next-generation treatments for various diseases.